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Compound of Interest

Compound Name: DB818

Cat. No.: B1192575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and

working concentrations of DB818, a potent inhibitor of the HOXA9 transcription factor.

Adherence to these guidelines is crucial for ensuring experimental reproducibility and accuracy.

Introduction
DB818 is a small molecule inhibitor that targets the interaction between the Homeobox A9

(HOXA9) transcription factor and its DNA binding sites.[1][2] HOXA9 is a critical regulator of

hematopoiesis and is frequently overexpressed in acute myeloid leukemia (AML), where it

drives leukemic cell proliferation and survival.[3][4][5] DB818 has been shown to suppress the

growth of AML cell lines, induce apoptosis, and down-regulate the expression of HOXA9 target

genes, including MYB, MYC, and BCL2.[1][6] These characteristics make DB818 a valuable

tool for studying HOXA9-driven cancers and a potential therapeutic agent.

Quantitative Data Summary
For ease of reference, the key quantitative data for DB818 are summarized in the table below.
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Property Value Source

Molecular Formula C₁₉H₁₆N₆S [2][7]

Molecular Weight 360.44 g/mol [7][8]

CAS Number 790241-43-9 [2][7][8]

Appearance White to yellow solid powder [4]

Solubility (Water) 4 mg/mL (requires sonication) [7]

Solubility (DMSO) Soluble [4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[4][8]

Storage (Stock Solution)
-80°C for 6 months, -20°C for 1

month
[3][4][8][9]

Experimental Protocols
Preparation of DB818 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of DB818 in dimethyl

sulfoxide (DMSO).

Materials:

DB818 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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Equilibrate DB818: Allow the vial of DB818 powder to equilibrate to room temperature before

opening to prevent condensation.

Weigh DB818: Accurately weigh out the desired amount of DB818 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.604

mg of DB818.

Dissolve in DMSO: Add the appropriate volume of DMSO to the DB818 powder. For a 10

mM solution, the required volume of DMSO can be calculated using the following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L)) For 3.604 mg of

DB818 to make a 10 mM solution: Volume (mL) = (0.003604 g / (360.44 g/mol * 0.010

mol/L)) * 1000 = 1 mL

Ensure Complete Dissolution: Vortex the solution thoroughly until the DB818 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid

dissolution if necessary.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3][4][8]

[9]

Preparation of DB818 Working Concentrations
This protocol outlines the dilution of the 10 mM DB818 stock solution to desired working

concentrations for in vitro experiments.

Materials:

10 mM DB818 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM DB818 stock solution at room

temperature.

Calculate Dilution: Determine the volume of the stock solution required to achieve the

desired final working concentration in your experimental volume. Use the formula: V₁ = (C₂ *

V₂) / C₁ Where:

V₁ = Volume of stock solution

C₁ = Concentration of stock solution (10 mM)

V₂ = Final volume of working solution

C₂ = Desired final working concentration (e.g., 1 µM, 5 µM, 10 µM)

Prepare Working Solution: Add the calculated volume of the DB818 stock solution to the

appropriate volume of cell culture medium or buffer. Mix thoroughly by gentle pipetting or

vortexing.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the DB818-treated samples. This is crucial to account for any effects of the solvent on the

experimental system.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Visualization of Workflow and Signaling Pathway
Experimental Workflow for DB818 Solution Preparation
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Caption: Workflow for preparing DB818 stock and working solutions.
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DB818 Mechanism of Action in AML
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Caption: DB818 inhibits HOXA9-DNA binding, affecting downstream targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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